Cas no 2171578-39-3 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-5-methylhexanoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-5-methylhexanoic acid
• CAS No: 2171578-39-3
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 5909580
• PubChem ID: 165816787
• Update Time: 2025-10-28

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-5-methylhexanoic acid
• EN300-1546271
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]-5-methylhexanoic acid
• 2171578-39-3

• Inchi： 1S/C26H32N2O6/c1-16(2)12-13-22(25(30)31)28-24(29)23(33-3)14-27-26(32)34-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-23H,12-15H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： NNJKPFUATFBRHS-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC(C(=O)O)CCC(C)C)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 114Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-5-methylhexanoic acid

Comprehensive Overview of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-5-methylhexanoic acid (CAS No. 2171578-39-3)

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-5-methylhexanoic acid (CAS No. 2171578-39-3) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound features a unique molecular structure combining a fluorenylmethyloxycarbonyl (Fmoc) protecting group with a methoxypropanamido backbone and a 5-methylhexanoic acid terminus, making it valuable for solid-phase peptide synthesis (SPPS) applications.

The growing demand for custom peptide synthesis in drug discovery and bioconjugation has increased interest in advanced Fmoc-amino acid building blocks like this compound. Researchers particularly value its orthogonal protection strategy, which allows selective deprotection during multi-step syntheses. Current trends in targeted therapeutics and precision medicine have further driven the need for such high-purity intermediates.

From a chemical perspective, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-5-methylhexanoic acid demonstrates excellent stability under standard SPPS conditions while maintaining reactivity for amide bond formation. Its hydrophobic side chain contributes to improved solubility in organic solvents commonly used in peptide chemistry, addressing a key challenge in synthesizing lipophilic peptide sequences.

In pharmaceutical applications, this compound serves as a crucial intermediate for developing peptide-based drugs, particularly those requiring structural modifications for enhanced metabolic stability. The 5-methylhexanoic acid moiety can influence the pharmacokinetic properties of resulting peptides, making it valuable for drug optimization projects. Recent studies have explored its use in creating peptide-drug conjugates and targeted delivery systems.

The synthesis and handling of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-5-methylhexanoic acid require specialized knowledge of peptide chemistry protocols. Proper storage conditions (typically at -20°C under inert atmosphere) are essential to maintain its stability. Analytical characterization typically involves HPLC, mass spectrometry, and NMR spectroscopy to ensure purity and correct structure.

Market analysis indicates growing demand for such specialty amino acid derivatives, driven by expansion in biopharmaceutical research and therapeutic peptide development. Manufacturers are focusing on improving synthetic routes to enhance yield and purity while reducing production costs. The compound's unique structural features position it as a valuable tool for medicinal chemists working on next-generation peptide therapeutics.

From a regulatory standpoint, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-5-methylhexanoic acid is classified as a research chemical with applications in legitimate scientific investigations. Quality control standards typically require ≥95% purity (by HPLC) for most research applications, with higher grades available for critical pharmaceutical uses.

Recent advancements in automated peptide synthesis technologies have increased the utility of this compound, as its stability profile makes it compatible with modern peptide synthesizers. The development of green chemistry approaches in peptide synthesis has also influenced production methods for such Fmoc-protected derivatives.

In the context of personalized medicine, compounds like 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-5-methylhexanoic acid gain importance as enabling tools for developing patient-specific therapeutics. Its structural flexibility allows incorporation into various bioactive peptide sequences being explored for precision oncology and other targeted treatments.

The scientific literature contains numerous references to similar Fmoc-protected amino acid analogs, highlighting their importance in modern chemical biology. However, the specific combination of structural features in 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-5-methylhexanoic acid makes it particularly valuable for certain challenging syntheses, as evidenced by its increasing appearance in patent applications.

Future research directions likely to involve this compound include development of cell-penetrating peptides, peptide-based vaccines, and multifunctional bioconjugates. Its structural characteristics offer opportunities for creating novel peptide architectures with enhanced biological properties. The compound's role in peptide material science applications is another emerging area of interest.

For researchers sourcing 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-5-methylhexanoic acid, important considerations include supplier reliability, batch-to-batch consistency, and comprehensive analytical documentation. The compound's specialized nature means it's typically produced on demand rather than maintained in large inventories, affecting lead times and pricing structures.

In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-5-methylhexanoic acid (CAS No. 2171578-39-3) represents a sophisticated tool for modern peptide science, combining the protective advantages of Fmoc chemistry with unique structural features that enable novel peptide design strategies. Its applications span from basic research to advanced therapeutic development, reflecting the growing importance of modified amino acids in cutting-edge biomedical research.